BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: 1,2-Oxathiolan-4-ol,
2,2-dioxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Oxathiolan-4-ol, 2,2-dioxide

Cat. No.: B12084657

Disclaimer: Comprehensive safety and handling data for 1,2-Oxathiolan-4-ol, 2,2-dioxide is
not readily available. The following guidance is based on the chemical's structure, available
data on its reactivity, and information extrapolated from the closely related compound, 1,3-
Propanesultone (1,2-Oxathiolane 2,2-dioxide). The presence of a hydroxyl group on 1,2-
Oxathiolan-4-ol, 2,2-dioxide may alter its chemical and toxicological properties. Therefore,
handle this compound with extreme caution and always perform a thorough risk assessment
before use.

Frequently Asked Questions (FAQS)

Q1: What is 1,2-Oxathiolan-4-ol, 2,2-dioxide and what are its primary applications?

Al: 1,2-Oxathiolan-4-ol, 2,2-dioxide is a gamma-sultone, a class of cyclic sulfonic esters.[1]
The presence of a secondary hydroxyl group at the C-4 position makes it a versatile
intermediate in organic synthesis.[1] It is notably used in the synthesis of complex molecules,
including intermediates for antiviral drugs.[1]

Q2: What are the main hazards associated with 1,2-Oxathiolan-4-ol, 2,2-dioxide?

A2: While specific toxicity data is limited, its structural analog, 1,3-propanesultone, is classified
as a carcinogen and is harmful if swallowed or in contact with skin.[2] It is prudent to assume
that 1,2-Oxathiolan-4-ol, 2,2-dioxide may have similar hazardous properties. It may cause
skin and eye irritation. Due to the sultone ring, it has the potential to be an alkylating agent.
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Q3: How should | store 1,2-Oxathiolan-4-ol, 2,2-dioxide?

A3: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3] It is
recommended to keep it refrigerated and protected from moisture.[4] Store away from
incompatible materials such as strong oxidizing agents and bases.[3]

Q4: What personal protective equipment (PPE) should | use when handling this compound?
A4: Given the potential hazards, it is crucial to use appropriate PPE. This includes:

o Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Impervious chemical-resistant gloves.

» Body Protection: A lab coat or chemical-resistant apron.

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If there
is a risk of generating dust or aerosols, a respirator may be necessary.
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Issue

Possible Cause

Recommended Action

Compound has discolored or

appears degraded.

Exposure to moisture, air, or

elevated temperatures.

Discard the compound
following institutional
guidelines. For future use,
ensure storage in a tightly
sealed container, under an
inert atmosphere if possible,
and at refrigerated

temperatures.

Inconsistent or unexpected

reaction outcomes.

Compound degradation or
presence of impurities. The
hydroxyl group can participate
in side reactions.

Confirm the purity of the
compound using an
appropriate analytical
technique (e.g., NMR, LC-MS).
Protect the hydroxyl group if it
is not the intended reaction
site. Ensure all reaction
glassware is dry and the
reaction is performed under an
inert atmosphere if sensitive

reagents are used.

Difficulty dissolving the

compound.

Use of an inappropriate

solvent.

The hydroxyl group may
increase its polarity compared
to 1,3-propanesultone. Test
solubility in a range of
solvents. Gentle warming may
aid dissolution, but be cautious
of potential thermal

degradation.

Physicochemical & Safety Data Summary

Physicochemical Properties of 1,2-Oxathiolan-4-ol, 2,2-dioxide
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Property Value Source
Molecular Formula CsHe04S ChemBK
Molar Mass 138.14 g/mol ChemBK
Predicted Density 1.657 + 0.06 g/cm?3 ChemBK
Predicted Boiling Point 401.3 £38.0 °C ChemBK,[1]
Predicted pKa 12.22 +0.20 ChemBK

Safety and Handling Precautions (Extrapolated from 1,3-Propanesultone)

Hazard

Precaution

Source

Carcinogenicity

May cause cancer.[2] Handle

with extreme caution.

TCI Chemicals,[2] NJDOH

Acute Toxicity

Harmful if swallowed or in

contact with skin.[2]

TCI Chemicals[2]

Incompatibility

Strong oxidizing agents,

bases.[3] Reacts with moist air.

[5]

ChemicalBook,[3] NJDOH[5]

Storage

Store in a cool, dry, well-
ventilated area away from
incompatible substances.

Keep refrigerated.

ChemicalBook,[3] Fisher
Scientific[4]

Experimental Protocols

Protocol 1: Safe Handling and Weighing

o Preparation: Before handling, ensure you are wearing the appropriate PPE (safety goggles,

chemical-resistant gloves, lab coat). All manipulations should be performed in a certified

chemical fume hood.
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» Equilibration: If the compound is stored in a refrigerator, allow the container to equilibrate to
room temperature before opening to prevent condensation of moisture.

» Weighing: Use a clean, dry spatula to transfer the desired amount of the compound to a
tared weighing vessel. Avoid creating dust.

» Cleaning: After weighing, tightly seal the container and return it to the recommended storage
conditions. Clean any spills immediately with an inert absorbent material and dispose of the
waste according to your institution's hazardous waste procedures.

Protocol 2: Preparation of a Stock Solution

e Solvent Selection: Based on your experimental needs and the compound's solubility, select
an appropriate dry solvent.

e Dissolution: In a chemical fume hood, add the weighed compound to a volumetric flask. Add
a portion of the solvent and gently swirl to dissolve. If necessary, sonication may be used to
aid dissolution. Avoid heating unless the thermal stability in the chosen solvent has been
established.

e Final Preparation: Once the compound is fully dissolved, add the solvent to the mark. Cap
the flask and invert several times to ensure a homogenous solution.

o Storage: Store the stock solution in a tightly sealed container, protected from light and
moisture. If stored at low temperatures, ensure the compound remains in solution upon re-
warming.

Visual Guides
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Experimental Workflow for Handling 1,2-Oxathiolan-4-ol, 2,2-dioxide

Preparation

Don appropriate PPE

Work in a chemical fume hood

Equilibrate compound to room temperature

Handlipng

Weigh the desired amount
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Store under recommended conditions
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Experimental Issue Encountered

Compound appears degraded?
Discard and re-evaluate storage conditions

Check purity and protect hydroxyl group

Test alternative solvents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: 1,2-Oxathiolan-4-ol, 2,2-
dioxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12084657#handling-and-storage-of-1-2-oxathiolan-4-
ol-2-2-dioxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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